Cas no 201611-46-3 (2,4-Pentanedione, 1,5-diamino-)

• Product name: 2,4-Pentanedione, 1,5-diamino-
• CAS No: 201611-46-3
• MF: C₅H₁₀N₂O₂
• MW: 130.145101070404
• CID: 3885909
• PubChem ID: 18000143

2,4-Pentanedione, 1,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanedione, 1,5-diamino-
• SCHEMBL6704842
• 201611-46-3
• 1,5-diaminopentane-2,4-dione
• AKOS006361554

• Inchi： InChI=1S/C5H10N2O2/c6-2-4(8)1-5(9)3-7/h1-3,6-7H2
• InChI Key： TZVHUIHSGSRFHM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 130.074227566Da
• Monoisotopic Mass: 130.074227566Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų
• XLogP3: -2